Cas no 1805368-43-7 (3-Bromo-5-(bromomethyl)-6-(difluoromethyl)-2-hydroxypyridine)

• Product Name: 3-Bromo-5-(bromomethyl)-6-(difluoromethyl)-2-hydroxypyridine
• CAS No: 1805368-43-7
• MF: C₇H₅Br₂F₂NO
• MW: 316.925507307053
• CID: 4915239
• Update Time: 2025-08-05

3-Bromo-5-(bromomethyl)-6-(difluoromethyl)-2-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-(bromomethyl)-6-(difluoromethyl)-2-hydroxypyridine

• Inchi： 1S/C7H5Br2F2NO/c8-2-3-1-4(9)7(13)12-5(3)6(10)11/h1,6H,2H2,(H,12,13)
• InChI Key： GTKPAMOULRKGJJ-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C(NC=1C(F)F)=O)Br

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 299
• XLogP3: 1.8
• Topological Polar Surface Area: 29.1

Additional information on 3-Bromo-5-(bromomethyl)-6-(difluoromethyl)-2-hydroxypyridine

3-Bromo-5-(bromomethyl)-6-(difluoromethyl)-2-hydroxypyridine: A Multifunctional Scaffold for Targeted Therapeutics

CAS No. 1805368-43-7 represents a structurally unique 2-hydroxypyridine derivative with multiple halogenated functional groups, including 3-bromo, 5-(bromomethyl), and 6-(difluoromethyl) moieties. This pyridine ring scaffold is strategically positioned to engage diverse biological targets, making it a promising candidate for pharmaceutical development. The compound's molecular architecture combines halogen atoms with hydroxyl groups, creating a versatile platform for modulating receptor interactions and enzymatic activities.

Recent advances in medicinal chemistry have highlighted the importance of halogen substitution in enhancing ligand-receptor specificity. The 3-bromo group in this molecule contributes to steric hindrance and electronic effects, while the 5-(bromomethyl) functionality introduces additional polar interactions. The 6-(difluoromethyl) moiety further stabilizes the molecular conformation, potentially improving binding affinity to target proteins. These modifications are critical for optimizing pharmacokinetic profiles and minimizing off-target effects.

Structural analysis of 3-Bromo-5-(bromomethyl)-6-(difluoromethyl)-2-hydroxypyridine reveals a high degree of functional group diversity. The 2-hydroxypyridine core is known to exhibit intrinsic biological activity, but the addition of multiple halogenated substituents significantly expands its therapeutic potential. This compound's unique combination of halogen atoms and hydroxyl groups makes it a valuable scaffold for drug design, particularly in the development of kinase inhibitors and GPCR modulators.

Current research in drug discovery emphasizes the role of pyridine derivatives in targeting specific enzymatic pathways. The 2-hydroxypyridine scaffold has been extensively studied for its ability to interact with metalloenzymes and ion channels. The 3-bromo substitution may enhance interactions with hydrophobic pockets in target proteins, while the 5-(bromomethyl) group could provide additional hydrogen bonding capacity. These features are particularly relevant for designing selective inhibitors of protein kinases involved in cancer progression.

Recent studies have demonstrated the therapeutic potential of halogenated pyridine derivatives in oncology and neurology. The 6-(difluoromethyl) moiety in this compound is particularly noteworthy, as it has been shown to improve metabolic stability and reduce degradation by liver enzymes. This modification is crucial for achieving prolonged drug half-life and enhanced bioavailability, which are essential for chronic disease management.

From a synthetic perspective, the preparation of 3-Bromo-5-(bromomethyl)-6-(difluoromethyl)-2-hydroxypyridine involves multi-step functional group introduction. The 2-hydroxypyridine core is first synthesized through a controlled ring-closure reaction, followed by sequential halogenation to introduce the 3-bromo, 5-(bromomethyl), and 6-(difluoromethyl) groups. These synthetic strategies are critical for achieving the desired stereochemistry and regioselectivity required for biological activity.

Biological studies have revealed that this compound exhibits promising antimicrobial and anti-inflammatory properties. The presence of multiple halogen atoms enhances its ability to disrupt microbial cell membranes and modulate inflammatory signaling pathways. These properties make it a potential candidate for developing novel therapeutics against antibiotic-resistant infections and chronic inflammatory diseases.

Pharmacokinetic profiling of 3-Bromo-5-(bromomethyl)-6-(difluoromethyl)-2-hydroxypyridine indicates favorable absorption and distribution characteristics. The 2-hydroxypyridine scaffold is known to exhibit good solubility in aqueous environments, while the halogenated substituents improve its lipophilicity for enhanced cellular uptake. These properties are essential for achieving therapeutic concentrations in target tissues.

Current research in drug metabolism has focused on understanding how halogenated substituents affect metabolic stability. The 6-(difluoromethyl) group in this compound has been shown to resist enzymatic degradation, which is critical for maintaining drug efficacy over extended periods. This feature is particularly important for developing long-acting formulations for chronic conditions.

From a mechanistic standpoint, the 2-hydroxypyridine core is believed to interact with specific binding sites on target proteins. The 3-bromo and 5-(bromomethyl) groups may contribute to additional interactions with hydrophobic regions, enhancing overall binding affinity. These interactions are critical for achieving the desired pharmacological effects with minimal side effects.

Comparative studies with other pyridine derivatives have shown that the unique combination of halogen atoms in this compound provides distinct advantages. The 6-(difluoromethyl) substitution, in particular, has been linked to improved metabolic stability and reduced toxicity. These properties make it a more favorable candidate for clinical development compared to traditional pyridine-based drugs.

Recent advances in computational drug design have enabled detailed modeling of the interactions between this compound and its biological targets. The 2-hydroxypyridine scaffold is predicted to form hydrogen bonds with key residues in target proteins, while the halogenated groups contribute to hydrophobic interactions. These insights are valuable for optimizing the compound's structure for improved therapeutic outcomes.

Overall, 3-Bromo-5-(bromomethyl)-6-(difluoromethyl)-2-hydroxypyridine represents a promising advancement in the field of pharmaceutical chemistry. Its unique combination of halogen atoms and hydroxyl groups provides a versatile platform for developing novel therapeutics with improved efficacy and safety profiles. Continued research into its biological mechanisms and synthetic strategies will be critical for advancing its potential as a next-generation drug candidate.

Future studies should focus on elucidating the precise molecular mechanisms of action for this compound. Understanding how the 2-hydroxypyridine scaffold interacts with specific biological targets will be essential for optimizing its therapeutic potential. Additionally, further exploration of its metabolic pathways and pharmacokinetic properties will help in designing more effective drug formulations.

As the field of medicinal chemistry continues to evolve, compounds like 3-Bromo-5-(bromomethyl)-6-(difluoromethyl)-2-hydroxypyridine will play an increasingly important role in the development of innovative therapeutics. Their unique structural features and biological activities make them valuable candidates for addressing a wide range of medical conditions. Continued research and development efforts will be crucial for translating these promising compounds into effective treatments for patients.

Ultimately, the study of halogenated pyridine derivatives like this compound highlights the importance of structural modifications in drug design. By strategically introducing halogen atoms and hydroxyl groups, chemists can create molecules with enhanced biological activity and improved therapeutic profiles. These advancements underscore the significance of continued research in medicinal chemistry for developing new and effective treatments for various diseases.